Magnesium oxoglurate
Overview
Description
Magnesium oxoglutarate is a salt of magnesium and alpha-ketoglutaric acid. It is a dietary supplement that is commonly used to improve athletic performance, enhance muscle strength, and support cardiovascular health. Magnesium oxoglutarate is also known to have various biochemical and physiological effects on the human body.
Mechanism of Action
Magnesium oxoglutarate is believed to work by increasing the production of ATP (adenosine triphosphate) in the body. ATP is the primary source of energy for the body's cells. Magnesium oxoglutarate is also known to enhance the absorption of magnesium in the body, which is essential for muscle and nerve function.
Biochemical and Physiological Effects:
Magnesium oxoglutarate has several biochemical and physiological effects on the human body. Magnesium is an essential mineral that is required for various bodily functions, including muscle and nerve function, protein synthesis, and energy production. Magnesium oxoglutarate supplementation has been shown to enhance the absorption of magnesium in the body, which can improve muscle and nerve function, support cardiovascular health, and boost athletic performance.
Advantages and Limitations for Lab Experiments
Magnesium oxoglutarate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Magnesium oxoglutarate is also readily available and affordable. However, some limitations of lab experiments with magnesium oxoglutarate include the potential for contamination and the need for careful handling due to its potential health effects.
Future Directions
There are several future directions for research on magnesium oxoglutarate. Some potential areas of study include its potential anti-inflammatory and antioxidant properties, its effects on cognitive function and mental health, and its potential role in the prevention and treatment of various diseases, including cardiovascular disease, diabetes, and cancer.
Conclusion:
Magnesium oxoglutarate is a dietary supplement that has been extensively studied for its potential health benefits. It is a relatively stable compound that can be easily synthesized and purified. Magnesium oxoglutarate has several biochemical and physiological effects on the human body, including enhancing muscle and nerve function, supporting cardiovascular health, and boosting athletic performance. Further research is needed to fully understand the potential health benefits of magnesium oxoglutarate and its role in the prevention and treatment of various diseases.
Scientific Research Applications
Magnesium oxoglutarate has been extensively studied for its potential health benefits. Several scientific studies have shown that magnesium oxoglutarate supplementation can improve athletic performance, enhance muscle strength, and support cardiovascular health. Magnesium oxoglutarate has also been studied for its potential anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
magnesium;2-oxopentanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6O5.Mg/c6-3(5(9)10)1-2-4(7)8;/h1-2H2,(H,7,8)(H,9,10);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSKWESCCQFXQKT-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)[O-])C(=O)C(=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4MgO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Magnesium oxoglurate | |
CAS RN |
42083-41-0 |
Source
|
| Record name | Magnesium oxoglurate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042083410 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Magnesium 2-oxoglutarate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.576 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | MAGNESIUM OXOGLURATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4B6P4CLD8W | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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